Cas no 197143-35-4 ([(4Z)-4-methoxyiminopyrrolidin-3-yl]methanamine;dihydrochloride)

• Product Name: [(4Z)-4-methoxyiminopyrrolidin-3-yl]methanamine;dihydrochloride
• CAS No: 197143-35-4
• MF: C₆H₁₅Cl₂N₃O
• MW: 216.108799219131
• CID: 117057
• PubChem ID: 51358288
• Update Time: 2025-06-12

[(4Z)-4-methoxyiminopyrrolidin-3-yl]methanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinone,4-(aminomethyl)-, O-methyloxime, hydrochloride (1:2), (3Z)-
• (3Z)-4-(AMINOMETHYL)PYRROLIDIN-3-ONE O-METHYLOXIME DIHYDROCHLORIDE
• [(4Z)-4-methoxyiminopyrrolidin-3-yl]methanamine;dihydrochloride
• 4-Aminomethyl-pyrrolidin-3-one-methyloxime 2HCl
• 4-aminomethyl-3-Z-methoxyiminopyrrolidine dihydrochloride
• 197143-35-4
• SCHEMBL5491348
• 215229-16-6
• 3-Pyrrolidinone,4-(aminomethyl)-, O-methyloxime, hydrochloride (1:2)

• Inchi： 1S/C6H13N3O.2ClH/c1-10-9-6-4-8-3-5(6)2-7;;/h5,8H,2-4,7H2,1H3;2*1H/b9-6+;;
• InChI Key： WWPSDNRRMDKBHO-SWSRPJROSA-N
• SMILES： Cl.Cl.O(C)/N=C1\CNCC\1CN

Computed Properties

• Exact Mass: 215.05945
• Monoisotopic Mass: 215.0592175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 59.64

Additional information on [(4Z)-4-methoxyiminopyrrolidin-3-yl]methanamine;dihydrochloride

Introduction to [(4Z)-4-methoxyiminopyrrolidin-3-yl]methanamine;Dihydrochloride (CAS No. 197143-35-4)

[(4Z)-4-methoxyiminopyrrolidin-3-yl]methanamine;Dihydrochloride, identified by its CAS number 197143-35-4, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The iminopyrrolidine core structure and the methoxyimine substituent present in this molecule contribute to its distinct chemical behavior and reactivity, making it a valuable candidate for further investigation.

The< strong>Dihydrochloride salt form of this compound enhances its solubility and stability, which are critical factors for pharmaceutical applications. This form is particularly useful in medicinal chemistry for facilitating the synthesis of more complex molecules and for improving the pharmacokinetic properties of drug candidates.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The< strong>4-methoxyiminopyrrolidin-3-yl moiety in this compound exhibits interesting interactions with biological targets, which has led to its exploration in various research studies. Specifically, studies have indicated that this moiety can modulate enzyme activity and receptor binding, making it a promising scaffold for drug discovery.

One of the most compelling aspects of< strong>[(4Z)-4-methoxyiminopyrrolidin-3-yl]methanamine;Dihydrochloride is its potential role in the development of treatments for neurological disorders. Research has demonstrated that compounds with similar structural features can interact with neurotransmitter systems, potentially leading to new therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease. The< strong>CAS No. 197143-35-4 identification ensures that researchers can reliably obtain and utilize this compound in their experiments.

The synthesis of< strong>[(4Z)-4-methoxyiminopyrrolidin-3-yl]methanamine;Dihydrochloride involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the iminopyrrolidine ring and the introduction of the methoxyimine group. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to ensure high yield and purity. These synthetic methodologies are crucial for producing sufficient quantities of the compound for both preclinical and clinical studies.

In addition to its pharmacological potential,< strong>[(4Z)-4-methoxyiminopyrrolidin-3-yl]methanamine;Dihydrochloride has shown promise in material science applications. The unique electronic properties of the iminopyrrolidine core make it an attractive candidate for developing new materials with enhanced functionality. For instance, researchers have explored its use in creating conductive polymers and organic semiconductors, which could have implications for advanced electronic devices.

The< strong>Dihydrochloride form of this compound also plays a role in biochemical research. Its stability and solubility make it an ideal candidate for use as an intermediate in the synthesis of more complex biomolecules. This has opened up new avenues for studying enzyme mechanisms and developing novel bioactive compounds.

Efforts are ongoing to optimize the pharmacological properties of< strong>[(4Z)-4-methoxyiminopyrrolidin-3-yl]methanamine;Dihydrochloride. Researchers are focusing on improving its bioavailability, reducing potential side effects, and enhancing its selectivity for target receptors. These efforts are crucial for translating preclinical findings into effective therapeutic agents.

The compound's structural versatility also allows for modifications that can fine-tune its biological activity. By introducing different substituents or altering the core structure, scientists can create derivatives with enhanced efficacy or improved safety profiles. This flexibility is a significant advantage in drug development pipelines.

The< strong>CAS No. 197143-35-4 provides a standardized way to identify and reference this compound in scientific literature and patents. This standardization is essential for ensuring consistency across different research groups and industries. It also facilitates collaboration by providing a common language for discussing chemical entities.

In conclusion, [(4Z)-4-methoxyiminopyrrolidin-3-yl]methanamine;Dihydrochloride (CAS No. 197143-35-4) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and biochemical research. Its unique structural features make it a valuable tool for developing new drugs and materials, while its well-documented properties ensure reliable use in scientific applications.